N-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-3-(4-morpholinyl)-1-propanamine

• IUPAC Name: N-[[3-(2-chlorophenyl)-1-(4-fluorophenyl)pyrazol-4-yl]methyl]-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C23H26ClFN4O/c24-22-5-2-1-4-21(22)23-18(16-26-10-3-11-28-12-14-30-15-13-28)17-29(27-23)20-8-6-19(25)7-9-20/h1-2,4-9,17,26H,3,10-16H2
• InChI Key: BWRPNPBWXOXEHH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNCC2=CN(N=C2C3=CC=CC=C3Cl)C4=CC=C(C=C4)F
• Molecular Formula: C23H26ClFN4O
• Molecular Weight: 428.9 g/mol

Description

The compound contains several functional groups including a pyrazole ring, a morpholine ring, and a propylamine group. Pyrazole is a heterocyclic aromatic organic compound, a five-membered ring with two nitrogen atoms. Morpholine is a common heterocyclic amine featuring both amine and ether functional groups. Propylamine refers to an alkylamine that consists of propane bearing a single amino substituent located at position 1.

Molecular Structure Analysis

The compound has a complex structure due to the presence of multiple functional groups. The pyrazole ring and the phenyl rings contribute to the aromaticity of the compound. The morpholine ring introduces both ether and amine functionalities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of polar functional groups like the amine could make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Without more information, it’s difficult to predict.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential biological activity. It could also involve modifying the structure to enhance its properties or reduce potential toxicity.